3-Iodo-4-methylbenzamide: A Critical Scaffold in Kinase Inhibitor Design
3-Iodo-4-methylbenzamide: A Critical Scaffold in Kinase Inhibitor Design
The following technical guide details the chemical structure, synthesis, and pharmaceutical applications of 3-Iodo-4-methylbenzamide , a critical building block in the development of tyrosine kinase inhibitors.
Executive Summary
3-Iodo-4-methylbenzamide (CAS: 269411-70-3 ) is a disubstituted benzamide derivative serving as a pivotal intermediate in medicinal chemistry.[1][2] Its structural uniqueness lies in the orthogonal reactivity of its functional groups: the aryl iodide at position 3 serves as a high-fidelity handle for palladium-catalyzed cross-coupling (Sonogashira, Suzuki-Miyaura), while the amide at position 1 functions as a hydrogen-bond donor/acceptor motif critical for binding affinity in the ATP-binding pockets of kinases.[3]
This scaffold is structurally embedded within the "linker" region of several Type II kinase inhibitors, most notably Ponatinib (ICligand for BCR-ABL), where it facilitates the connection between the "head" (hinge binder) and the "tail" (hydrophobic allosteric binder).[3]
Chemical Profile & Properties[1][2][4][5][6][7][8][9][10]
Physiochemical Data
The compound is characterized by a benzene core substituted with a methyl group, an iodine atom, and a carboxamide group.[3][4] The steric bulk of the iodine atom adjacent to the methyl group introduces restricted rotation, influencing the regioselectivity of subsequent couplings.[3]
| Property | Data |
| IUPAC Name | 3-Iodo-4-methylbenzamide |
| CAS Number | 269411-70-3 |
| Molecular Formula | C₈H₈INO |
| Molecular Weight | 261.06 g/mol |
| Appearance | Off-white to pale yellow solid |
| Solubility | Soluble in DMSO, DMF, Methanol; Low solubility in water |
| LogP (Predicted) | ~2.3 - 2.5 |
| H-Bond Donors | 1 (Amide NH₂) |
| H-Bond Acceptors | 1 (Carbonyl Oxygen) |
Structural Significance (SAR)[3]
-
Iodine (C3): A "soft" halogen preferred over bromine for Sonogashira couplings due to weaker C-X bond strength, allowing milder reaction conditions which preserve the amide functionality.[3]
-
Methyl (C4): Provides hydrophobic bulk that often fills the specificity pocket (e.g., the gatekeeper region) in kinase targets.[3]
-
Amide (C1): Acts as a rigid linker.[3] In drug synthesis, this primary amide is often formed in situ or substituted (N-arylation) to create the final pharmacophore.[3]
Synthetic Pathways[4][9][12][13]
The synthesis of 3-Iodo-4-methylbenzamide typically proceeds from 4-methylbenzoic acid (p-toluic acid) via electrophilic aromatic substitution followed by amidation.
Step-by-Step Synthesis Protocol
-
Precursor: 4-Methylbenzoic acid.[6]
-
Reagents: NaIO₄ (Sodium periodate), I₂ (Iodine), H₂SO₄.[3]
-
Mechanism: Electrophilic iodination directed ortho to the methyl group (activator) and meta to the carboxyl group (deactivator).[3]
-
Yield: ~85-90%.
Reaction 2: Acid Chloride Formation
-
Reagents: Thionyl Chloride (SOCl₂) or Oxalyl Chloride, catalytic DMF.[3]
-
Conditions: Reflux (SOCl₂) or 0°C to RT (Oxalyl Chloride).
-
Note: The acid chloride intermediate is moisture-sensitive and usually used immediately.
Reaction 3: Amidation
-
Reagents: Aqueous Ammonia (NH₄OH) or Ammonia gas in THF/Dioxane.
-
Protocol:
-
Dissolve crude 3-iodo-4-methylbenzoyl chloride in anhydrous THF.
-
Cool to 0°C.
-
Slowly bubble anhydrous NH₃ gas or add concentrated NH₄OH dropwise.
-
Precipitate forms (Ammonium chloride byproduct + Product).
-
Purification: Filter, wash with water (to remove NH₄Cl), and recrystallize from Ethanol/Water.
-
Synthesis Workflow Diagram
Figure 1: Linear synthesis route from commodity chemical p-toluic acid to the target benzamide.[3]
Reactivity & Applications in Drug Discovery
The utility of 3-Iodo-4-methylbenzamide is defined by its ability to undergo C-C bond formation at the iodine position while maintaining the amide integrity.
Sonogashira Coupling (The "Ponatinib" Route)
This is the most critical reaction for this scaffold.[3] The aryl iodide couples with terminal alkynes to form disubstituted alkynes, a structural motif found in pan-BCR-ABL inhibitors.[3]
-
Mechanism: Pd(0)/Cu(I) catalyzed cross-coupling.[3]
-
Protocol Insight: The amide protons (NH₂) are acidic enough to interfere with strong bases.[3] Use mild bases like Diisopropylamine (DIPA) or Triethylamine (TEA) .[3]
-
Application: Synthesis of the "linker-tail" segment of Ponatinib.
Suzuki-Miyaura Coupling
Used to attach aryl or heteroaryl groups.
-
Reagents: Aryl boronic acid, Pd(dppf)Cl₂, K₂CO₃, Dioxane/Water.[3]
-
Outcome: Biaryl amide derivatives.[5]
Divergent Synthesis Diagram[3]
Figure 2: Divergent reactivity profile of the 3-iodo-4-methylbenzamide scaffold.[3]
Analytical Quality Control
To ensure the integrity of this intermediate for pharmaceutical use, the following specifications are standard.
| Test | Method | Acceptance Criteria |
| Identification | ¹H-NMR (DMSO-d₆) | Confirms Methyl (~2.4 ppm), Amide NH₂ (broad, ~7.5-8.0 ppm), and Aromatic pattern (3 protons).[3] |
| Purity | HPLC (C18 Column) | > 98.0% (Area normalization) |
| Water Content | Karl Fischer | < 0.5% w/w |
| Iodine Content | Elemental Analysis | Theoretical: ~48.6% |
¹H-NMR Signature (Predicted in DMSO-d₆):
-
δ 2.44 (s, 3H, Ar-CH ₃)[3]
-
δ 7.40 (d, 1H, Ar-H, ortho to methyl)[3]
-
δ 7.85 (dd, 1H, Ar-H, meta to amide)[3]
-
δ 8.30 (d, 1H, Ar-H, ortho to amide/iodine)[3]
-
δ 7.50, 8.10 (br s, 2H, CONH ₂)[3]
Safety & Handling
-
Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335).[3]
-
Storage: Light sensitive (due to C-I bond).[3] Store in amber vials at 2-8°C.
-
Handling: Use standard PPE. Avoid contact with strong oxidizing agents.[9]
References
-
National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 12330254 (Related: 3-Iodo-4-methylbenzaldehyde). Retrieved February 9, 2026, from [Link]
-
Huang, W. S., et al. (2010).[3] "Discovery of 3-[2-(Imidazo[1,2-b]pyridazin-3-yl)ethynyl]-4-methyl-N-{4-[(4-methylpiperazin-1-yl)methyl]-3-(trifluoromethyl)phenyl}benzamide (AP24534), a Potent, Orally Active Pan-Inhibitor of Breakpoint Cluster Region-Abelson Kinase." Journal of Medicinal Chemistry, 53(12), 4701-4719.[3] [Link]
-
Pharmaffiliates. (n.d.). Ponatinib and its Impurities. Retrieved February 9, 2026, from [Link][3]
Sources
- 1. kemcal.com [kemcal.com]
- 2. 269411-70-3|3-Iodo-4-methylbenzamide|BLD Pharm [bldpharm.com]
- 3. aacrjournals.org [aacrjournals.org]
- 4. pubs.acs.org [pubs.acs.org]
- 5. pharmaffiliates.com [pharmaffiliates.com]
- 6. US9493473B2 - Processes for making ponatinib and intermediates thereof - Google Patents [patents.google.com]
- 7. globalchemmall.com [globalchemmall.com]
- 8. Designing Novel BCR-ABL Inhibitors for Chronic Myeloid Leukemia with Improved Cardiac Safety - PMC [pmc.ncbi.nlm.nih.gov]
- 9. fishersci.com [fishersci.com]
